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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate

CAS No.: 10485-66-2

Cat. No.: B1204417

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Nitrocatechol sulfate, predominantly available as its dipotassium salt, is a principal

chromogenic substrate for the determination of arylsulfatase (EC 3.1.6.1) activity. This guide

provides a comprehensive overview of its chemical and physical properties, a detailed protocol

for its use in enzymatic assays, and a historical synthesis method. The enzymatic hydrolysis of

4-nitrocatechol sulfate yields 4-nitrocatechol, which, under alkaline conditions, forms a

colored phenolate ion that can be quantified spectrophotometrically. This reaction is

fundamental in diagnosing certain lysosomal storage disorders, such as metachromatic

leukodystrophy, and in broader research applications involving sulfatase activity.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-nitrocatechol sulfate and its

hydrolysis product, 4-nitrocatechol, is essential for its effective use in research.
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4-Nitrocatechol Sulfate Dipotassium Salt
This is the common commercially available form of the substrate.

Property Value Reference(s)

Synonyms

2-Hydroxy-5-nitrophenyl

sulfate dipotassium salt, p-

Nitrocatechol sulfate

dipotassium salt

[1]

CAS Number 14528-64-4

Molecular Formula C₆H₃K₂NO₇S [1]

Molecular Weight 311.35 g/mol [1]

Appearance
Yellow to orange crystalline

powder
[2]

Melting Point >261°C (decomposes) [2]

Solubility Soluble in water (100 mg/mL) [2]

Storage Temperature -20°C

4-Nitrocatechol
This is the product of the enzymatic reaction. Its properties are crucial for understanding the

detection method.
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Property Value Reference(s)

Synonyms
4-nitro-1,2-benzenediol, 4-

Nitropyrocatechol
[3]

CAS Number 3316-09-4 [3]

Molecular Formula C₆H₅NO₄ [3]

Molecular Weight 155.11 g/mol [3]

Appearance
Yellow to mustard-colored

crystalline powder
[4]

Melting Point 173-177 °C [4]

Solubility
Very slightly soluble in water;

soluble in ethanol
[4]

pKa 6.84 (at 25°C) [4][5]

Molar Absorptivity (ε) ~7,500 M⁻¹cm⁻¹ at 350 nm [6][7]

Synthesis Protocol
A historical method for the synthesis of 4-nitrocatechol sulfate involves the persulfate

oxidation of p-nitrophenol.

Reaction: Persulfate oxidation of p-nitrophenol.

Procedure:

Dissolve p-nitrophenol in an appropriate solvent.

Add a solution of potassium persulfate.

The reaction mixture is typically heated to facilitate the oxidation and sulfation.

The resulting 4-nitrocatechol sulfate can be isolated as its potassium salt.

Recrystallization can be performed for purification.
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Note: This is a generalized description of a historical method. Researchers should consult

detailed literature for specific reaction conditions and safety precautions.

Experimental Protocol: Arylsulfatase Activity Assay
The primary application of 4-nitrocatechol sulfate is in the spectrophotometric determination

of arylsulfatase activity. The following is a representative protocol.

Principle: Arylsulfatase catalyzes the hydrolysis of 4-nitrocatechol sulfate to 4-nitrocatechol

and a sulfate ion. In an alkaline environment, 4-nitrocatechol is deprotonated to form the 4-

nitrocatecholate anion, which is a yellow-colored compound with an absorbance maximum

around 515 nm. The rate of formation of this anion is directly proportional to the enzyme

activity.

Materials:

4-Nitrocatechol sulfate dipotassium salt

Sodium acetate buffer (e.g., 0.5 M, pH 5.0)

Sodium hydroxide (NaOH) solution (e.g., 1.0 M)

Enzyme sample (e.g., cell lysate, purified enzyme)

Spectrophotometer capable of measuring absorbance at 515 nm

Thermostatted water bath (37°C)

Cuvettes

Procedure:

Reagent Preparation:

Prepare a suitable concentration of 4-nitrocatechol sulfate solution in water (e.g., 10

mM).
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Prepare the sodium acetate buffer and adjust the pH to the optimum for the specific

arylsulfatase being assayed (typically around pH 5.0).

Prepare the NaOH solution for stopping the reaction and developing the color.

Assay Setup:

For each sample and control, pipette the required volume of sodium acetate buffer into a

test tube.

Add the enzyme sample to the test tubes. For the blank/control, add the corresponding

buffer or denatured enzyme.

Pre-incubate the tubes at 37°C for a few minutes to reach thermal equilibrium.

Enzymatic Reaction:

Initiate the reaction by adding the 4-nitrocatechol sulfate solution to each tube and mix

gently.

Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes). The

incubation time should be within the linear range of the reaction.

Reaction Termination and Color Development:

Stop the reaction by adding a sufficient volume of NaOH solution to raise the pH above 10.

This will also deprotonate the 4-nitrocatechol, leading to the formation of the colored

product.

Measurement:

Measure the absorbance of the solution at 515 nm using a spectrophotometer.

Subtract the absorbance of the blank from the absorbance of the samples.

Calculation of Enzyme Activity:
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The enzyme activity can be calculated using the Beer-Lambert law (A = εcl), where A is the

absorbance, ε is the molar absorptivity of 4-nitrocatechol at 515 nm under alkaline

conditions, c is the concentration of the product, and l is the path length of the cuvette.

Enzyme activity is typically expressed in units, where one unit is defined as the amount of

enzyme that hydrolyzes a certain amount of substrate per unit of time under specified

conditions (e.g., µmol/min).
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Caption: Synthesis of 4-Nitrocatechol sulfate via persulfate oxidation.

Arylsulfatase Assay Workflow
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Caption: Workflow for the enzymatic assay of arylsulfatase.
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Enzymatic Reaction and Detection Pathway
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Caption: Enzymatic hydrolysis and color development pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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